2-Cyclopropoxy-4-ethylbenzoic acid

• Molecular Formula: C12H14O3
• Molecular Weight: 206.24 g/mol
• SMILES: CCC1=CC(=C(C=C1)C(=O)O)OC2CC2
• InChI: InChI=1S/C12H14O3/c1-2-8-3-6-10(12(13)14)11(7-8)15-9-4-5-9/h3,6-7,9H,2,4-5H2,1H3,(H,13,14)
• InChIKey: ZFPOMTQXXCLZHW-UHFFFAOYSA-N

2-Cyclopropoxy-4-ethylbenzoic Acid Overview

2-Cyclopropoxy-4-ethylbenzoic acid (CAS 1243443-80-2) is a disubstituted benzoic acid derivative with the molecular formula C12H14O3 and a molecular weight of 206.24 g/mol, featuring a cyclopropoxy group at the ortho (2-) position and an ethyl group at the para (4-) position of the aromatic ring . This compound belongs to the class of cyclopropoxy-substituted benzoic acids, a family of building blocks valued in pharmaceutical and agrochemical intermediate synthesis for introducing metabolically stable, lipophilic cyclopropyl-ether moieties into target molecules . Unlike the more commonly cited 4-cyclopropoxybenzoic acid (CAS 62577-90-6), which serves as a key intermediate in DGAT-1 inhibitor synthesis, the 2,4-disubstituted pattern of this compound provides a distinct steric and electronic environment that cannot be replicated by mono-substituted or positionally isomeric analogs [1].

Free carboxylic acid for direct amide coupling

Ortho-cyclopropoxy steric shielding of carboxyl

Para-ethyl substitution distinct from meta-isomers

• [1] PubChem. 2-Cyclopropoxy-3-ethylbenzoic acid. CID 72228431. Computed Properties: XLogP3-AA 2.8, Topological Polar Surface Area 46.5 Ų. View Source

Why 2-Cyclopropoxy-4-ethylbenzoic Acid Is Irreplaceable

Cyclopropoxy-substituted benzoic acids are not functionally interchangeable building blocks. The position of the cyclopropoxy group (ortho, meta, or para) and the presence or absence of additional alkyl substituents directly govern the steric accessibility of the carboxylic acid for amide coupling or esterification, the electronic influence on the aromatic ring during cross-coupling reactions, and the three-dimensional shape of any downstream product. Specifically, 2-cyclopropoxy-4-ethylbenzoic acid presents an ortho-cyclopropoxy group that imposes significant steric hindrance around the carboxylic acid, simultaneously altering its pKa and reactivity profile relative to the para-substituted 4-cyclopropoxybenzoic acid . Furthermore, positional isomers such as 2-cyclopropoxy-3-ethylbenzoic acid (CAS 1243462-61-4) exhibit different molecular shapes and computed logP values, which directly affect pharmacokinetic properties when incorporated into lead compounds [1]. The absence of the ethyl group in simpler analogs such as 2-cyclopropoxybenzoic acid eliminates a key hydrophobic contact point and reduces molecular weight, potentially altering target binding and solubility profiles. These structural distinctions make generic substitution scientifically unsound without explicit comparative validation data.

Positional Isomer Mismatch

3-Ethyl isomer (CAS 1243462-61-4) alters steric environment near carboxyl, potentially shifting coupling reactivity and downstream conformation.

Ester vs. Free Acid Workflow

Ethyl or methyl ester analogs require hydrolysis before coupling; skipping the free acid introduces an extra synthetic step and yield loss.

Mono-Substituted Analog Limits

2-Cyclopropoxybenzoic acid lacks the para-ethyl hydrophobic contact, reducing molecular complexity for fragment elaboration.

• [1] PubChem. 2-Cyclopropoxy-3-ethylbenzoic acid. CID 72228431. Computed Properties: XLogP3-AA 2.8, Topological Polar Surface Area 46.5 Ų, Rotatable Bond Count 4. View Source

2-Cyclopropoxy-4-ethylbenzoic Acid Differentiation Evidence

Positional Isomerism: 4-Ethyl vs. 3-Ethyl Substitution

2-Cyclopropoxy-4-ethylbenzoic acid differs from its closest positional isomer, 2-cyclopropoxy-3-ethylbenzoic acid (CAS 1243462-61-4), in the location of the ethyl substituent. While both share the same molecular formula (C12H14O3) and molecular weight (206.24 g/mol), the para-ethyl (4-position) arrangement in the target compound places the ethyl group farther from the sterically encumbered ortho-cyclopropoxy-carboxylic acid region. This spatial separation reduces intramolecular steric clash and is predicted to yield a measurably different rotational energy profile around the aryl-cyclopropoxy bond. As a class-level inference, para-substitution in benzoic acid derivatives generally results in lower steric hindrance to nucleophilic acyl substitution at the carboxylic acid compared to meta-substitution, potentially enabling higher-yielding amide coupling reactions [1].

Positional Isomer

Class-level

Para-ethyl (4-) vs. meta-ethyl (3-)

Steric environment near carboxyl differs; may affect coupling efficiency.

Direct experimental yield comparison not identified.

Evidence Dimension	Substituent position effect on steric environment around carboxylic acid
Target Compound Data	Ethyl group at para (4-) position; cyclopropoxy at ortho (2-) position; CAS 1243443-80-2
Comparator Or Baseline	2-Cyclopropoxy-3-ethylbenzoic acid (CAS 1243462-61-4): ethyl group at meta (3-) position, cyclopropoxy at ortho (2-) position
Quantified Difference	Qualitative: para-ethyl orientation reduces steric crowding near the carboxylic acid relative to meta-ethyl orientation; predicted difference in reactivity toward amide coupling (quantitative yield data not available)
Conditions	Structural analysis based on molecular topology; no direct experimental comparison identified in published literature

Why This Matters

For medicinal chemists performing parallel library synthesis, even modest differences in coupling efficiency between positional isomers can determine whether a synthetic route is feasible at scale, making the 4-ethyl isomer preferable when para-substitution is required by the target pharmacophore model.

• [1] PubChem. 2-Cyclopropoxy-3-ethylbenzoic acid. CID 72228431. Molecular weight 206.24 g/mol; XLogP3-AA 2.8; Rotatable Bond Count 4. Computed by PubChem 2.1. View Source

Ortho-Cyclopropoxy Steric Shielding vs. Para Analogs

The ortho-positioning of the cyclopropoxy group in 2-cyclopropoxy-4-ethylbenzoic acid creates a sterically shielded carboxylic acid environment that is fundamentally distinct from the electronically comparable but sterically unhindered 4-cyclopropoxybenzoic acid (CAS 62577-90-6). In 4-cyclopropoxybenzoic acid, the carboxylic acid at position 1 is para to the cyclopropoxy group, leaving it fully solvent-exposed and freely accessible for coupling. In the target compound, the ortho-cyclopropoxy group imposes steric congestion directly adjacent to the carboxylic acid, which can serve as a strategic advantage: the reduced reaction rate at the carboxylic acid can enable chemoselective transformations when multiple reactive handles are present in complex substrates . This steric differentiation is well-established in the broader class of ortho-substituted benzoic acids, where ortho substituents consistently elevate pKa values by approximately 0.2–0.8 log units relative to their para-substituted counterparts due to steric inhibition of resonance and solvation effects .

Steric Shielding

Class-level

Ortho-cyclopropoxy vs. para-cyclopropoxy

Ortho substitution may alter carboxyl pKa and reactivity profile.

Class-level pKa shift 0.2–0.8 units; compound-specific data not published.

Evidence Dimension	Steric accessibility of carboxylic acid for nucleophilic acyl substitution
Target Compound Data	Ortho (2-) cyclopropoxy group adjacent to carboxylic acid; sterically hindered carboxyl environment
Comparator Or Baseline	4-Cyclopropoxybenzoic acid (CAS 62577-90-6): para-substituted; freely accessible carboxylic acid. Also comparable to 3-cyclopropoxybenzoic acid (CAS 1211587-15-3): meta-substituted, intermediate steric profile
Quantified Difference	Class-level inference: ortho-substituted benzoic acids typically exhibit 0.2–0.8 pKa units higher than para analogs; direct experimental pKa data for 2-cyclopropoxy-4-ethylbenzoic acid not available in published literature
Conditions	General organic chemistry principles applied to benzoic acid derivatives; no direct head-to-head experimental comparison identified

Why This Matters

Researchers requiring a sterically differentiated carboxylic acid building block for chemoselective conjugation or for probing steric effects in enzyme active sites will find the ortho-cyclopropoxy substitution pattern strategically valuable compared to the more common para-substituted analogs.

Free Carboxylic Acid vs. Ester Deprotection

2-Cyclopropoxy-4-ethylbenzoic acid is supplied as the free carboxylic acid (NLT 98% purity), distinguishing it from commonly available ester analogs such as Ethyl 4-(cyclopropyloxy)benzoate (CAS 62577-91-7) and 4-cyclopropoxy-benzoic acid methyl ester (CAS 223690-01-5) . The free acid form eliminates the need for a saponification or hydrolysis deprotection step prior to amide coupling, solid-phase immobilization, or metal-catalyzed decarboxylative cross-coupling. This represents a tangible workflow advantage: ester hydrolysis typically requires 2–24 hours of additional reaction time with variable yields (often 70–95%), whereas the free acid can be used directly in HATU- or EDC-mediated coupling protocols . For procurement, the Synblock catalog specification of NLT 98% purity with supporting analytical documentation (MSDS, NMR, HPLC, LC-MS) provides verified quality suitable for direct use in medicinal chemistry campaigns without repurification .

Synthetic Step

Supporting evidence

Eliminates 1 deprotection step

Free acid avoids ester hydrolysis, reducing workflow time.

Typical hydrolysis yields 70–95% with additional purification.

Evidence Dimension	Synthetic step count and workflow efficiency
Target Compound Data	Free carboxylic acid form; NLT 98% purity; ready for direct amide coupling without deprotection; CAS 1243443-80-2
Comparator Or Baseline	Ethyl 4-(cyclopropyloxy)benzoate (CAS 62577-91-7): requires ester hydrolysis before use as carboxylic acid. 4-Cyclopropoxy-benzoic acid methyl ester (CAS 223690-01-5): also requires deprotection
Quantified Difference	Eliminates one synthetic step (ester hydrolysis) vs. ester analogs; typical ester hydrolysis yields 70–95% with 2–24 h reaction time, representing potential 5–30% material loss and additional purification
Conditions	Standard amide coupling workflow comparison; based on general laboratory practice for carboxylic acid building blocks

Why This Matters

Procurement of the free acid form directly reduces total synthesis time by one step and eliminates yield losses associated with ester hydrolysis, translating to higher overall throughput in parallel synthesis or library production settings.

Dual Substitution vs. Mono-Substituted Analogs

Compared to mono-substituted cyclopropoxybenzoic acid isomers (2-cyclopropoxybenzoic acid, 3-cyclopropoxybenzoic acid, and 4-cyclopropoxybenzoic acid), 2-cyclopropoxy-4-ethylbenzoic acid offers increased molecular complexity (heavy atom count = 15 vs. 13; molecular weight = 206.24 vs. 178.18 g/mol) and additional hydrophobic surface area contributed by the 4-ethyl group . In fragment-based drug discovery, fragments with higher complexity (often measured by the fraction of sp3-hybridized carbons or the number of structural features) are associated with higher hit-to-lead progression rates. The ethyl substituent provides an additional vector for hydrophobic protein-ligand interactions while the cyclopropoxy group offers metabolic stability advantages over linear alkoxy chains due to the unique bond properties of the cyclopropane ring . The combination of both substituents in a single building block enables more efficient exploration of chemical space compared to sequential introduction of substituents across multiple synthetic steps.

Molecular Complexity

Class-level

Heavy atoms 15 vs 13 (+15.4%)

Higher initial complexity for fragment-based discovery.

Computed from PubChem; no biological data available.

Evidence Dimension	Molecular complexity and heavy atom count
Target Compound Data	Heavy atom count: 15; Molecular weight: 206.24 g/mol; Two substituents: cyclopropoxy (O-linked cyclopropyl) and ethyl; CAS 1243443-80-2
Comparator Or Baseline	4-Cyclopropoxybenzoic acid (CAS 62577-90-6): Heavy atom count: 13; MW: 178.18 g/mol; Single cyclopropoxy substituent only. 3-Cyclopropoxybenzoic acid (CAS 1211587-15-3): Heavy atom count: 13; MW: 178.18 g/mol
Quantified Difference	Increase of 2 heavy atoms (+15.4%) and 28.06 g/mol molecular weight (+15.7%) over mono-substituted cyclopropoxybenzoic acid analogs
Conditions	Structural comparison based on molecular formulas and computed properties from PubChem and Chemsrc databases

Why This Matters

For fragment library curators and medicinal chemistry teams, the dual-substitution pattern provides a more advanced starting point for hit elaboration, potentially reducing the number of synthetic iterations needed to achieve target potency and selectivity.

Recommended Applications for 2-Cyclopropoxy-4-ethylbenzoic Acid

Lead Optimization with para-Ethyl and ortho-Cyclopropoxy Shielding

When a drug discovery program identifies a para-ethylphenyl motif as a key pharmacophoric element but requires additional steric bulk or metabolic stabilization adjacent to a conjugated carboxylic acid, 2-cyclopropoxy-4-ethylbenzoic acid serves as a uniquely suited building block. The ortho-cyclopropoxy group provides steric shielding of the carboxylic acid, which can reduce metabolic glucuronidation of the carboxylate and modulate the acidity of the resulting conjugate. As evidenced by the class-level inference on ortho-substituent effects on benzoic acid pKa , researchers can anticipate altered ionization states at physiological pH compared to para-substituted analogs such as 4-cyclopropoxybenzoic acid.

Parallel Library Synthesis: Direct Amide Coupling

The compound is supplied as the free carboxylic acid (NLT 98% purity) with full analytical documentation including NMR, HPLC, and LC-MS . This enables direct incorporation into amide library synthesis via standard coupling reagents (HATU, EDC/HOBt) without the additional saponification step required for ester analogs such as Ethyl 4-(cyclopropyloxy)benzoate. For high-throughput parallel synthesis workflows where step-count reduction directly impacts overall productivity, this represents a measurable operational advantage.

Agrochemical Intermediate for Herbicidal and Fungicidal Leads

The cyclopropoxy-benzoic acid scaffold has precedent in both pharmaceutical (DGAT-1 inhibition) and agrochemical (herbicidal benzoic acid derivatives) patent literature. The specific 2-cyclopropoxy-4-ethyl substitution pattern provides a positionally defined intermediate that can be elaborated into cyclopropyl-containing agrochemical candidates, where the cyclopropane ring is known to confer metabolic stability and the ethyl group contributes lipophilicity for foliar uptake [1]. The ortho relationship between the carboxylic acid and cyclopropoxy group may also facilitate intramolecular hydrogen bonding or metal chelation, features that can be exploited in mechanism-based inhibitor design.

Fragment-Based Library: Dual Hydrophobic Substituent Fragment

With a molecular weight of 206.24 g/mol and 15 heavy atoms, 2-cyclopropoxy-4-ethylbenzoic acid occupies the upper end of the fragment space (typically MW < 300 Da) while remaining compliant with the Rule of Three for fragment-based screening. Its dual hydrophobic substituents (cyclopropoxy and ethyl) provide two distinct vectors for fragment growing, and the carboxylic acid serves as a天然 anchor point for amide-based elaboration [2]. Compared to mono-substituted cyclopropoxybenzoic acid fragments (MW ~178), this compound offers higher initial complexity, which is associated with improved hit-to-lead progression rates in fragment-based drug discovery campaigns.

Application

Selection Property

Validation Focus

Lead Optimization

Ortho-cyclopropoxy steric shielding

Carboxylic acid pKa and reactivity modulation

Parallel Amide Synthesis

Free carboxylic acid, direct coupling

Step-count reduction and yield consistency

Agrochemical Intermediate

Cyclopropoxy-benzoic acid scaffold

Metabolic stability and foliar uptake properties

Fragment Library Design

Dual hydrophobic substituents

Higher initial complexity for hit elaboration

• [1] Nippon Soda Co., Ltd. Benzoic acid derivatives and processes for the preparation thereof. Freepatentsonline. Published 2004-06-29. Describes benzoic acid derivatives as intermediates for herbicidal compounds. View Source
• [2] PubChem. 2-Cyclopropoxy-3-ethylbenzoic acid. CID 72228431. Computed properties: Molecular Weight 206.24, XLogP3-AA 2.8, Topological Polar Surface Area 46.5 Ų, Rotatable Bond Count 4. View Source